Cas no 921583-03-1 (3-(4-ethoxyphenyl)-5-methyl-9-(2-methylpropyl)-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione)

• Product Name: 3-(4-ethoxyphenyl)-5-methyl-9-(2-methylpropyl)-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione
• CAS No: 921583-03-1
• MF: C₁₉H₂₂N₆O₃
• MW: 382.416383266449
• CID: 5924667
• PubChem ID: 41752625
• Update Time: 2025-07-14

3-(4-ethoxyphenyl)-5-methyl-9-(2-methylpropyl)-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione Chemical and Physical Properties

Names and Identifiers

• 6H-1,2,4-Triazolo[4,3-e]purine-6,8(7H)-dione, 3-(4-ethoxyphenyl)-5,9-dihydro-5-methyl-9-(2-methylpropyl)-
• 3-(4-ethoxyphenyl)-9-isobutyl-5-methyl-5H-[1,2,4]triazolo[4,3-e]purine-6,8(7H,9H)-dione
• AKOS004974970
• Z992283192
• F2259-1122
• 3-(4-ethoxyphenyl)-5-methyl-9-(2-methylpropyl)-5H,6H,7H,8H,9H-[1,2,4]triazolo[3,4-h]purine-6,8-dione
• 8-(4-ethoxyphenyl)-1-methyl-5-(2-methylpropyl)purino[8,9-c][1,2,4]triazole-2,4-dione
• 921583-03-1
• 3-(4-ethoxyphenyl)-5-methyl-9-(2-methylpropyl)-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione

• Inchi： 1S/C19H22N6O3/c1-5-28-13-8-6-12(7-9-13)15-21-22-18-24(10-11(2)3)14-16(26)20-19(27)23(4)17(14)25(15)18/h6-9,11H,5,10H2,1-4H3,(H,20,26,27)
• InChI Key： TYVPPSKKTXZDGA-UHFFFAOYSA-N
• SMILES： N1(CC(C)C)C2=C(N(C)C(=O)NC2=O)N2C(C3=CC=C(OCC)C=C3)=NN=C12

Computed Properties

• Exact Mass: 382.17533859g/mol
• Monoisotopic Mass: 382.17533859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 93.8Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• pka: 4.45±0.20(Predicted)

Additional information on 3-(4-ethoxyphenyl)-5-methyl-9-(2-methylpropyl)-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione

Comprehensive Analysis of 3-(4-ethoxyphenyl)-5-methyl-9-(2-methylpropyl)-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione (CAS No. 921583-03-1)

The compound 3-(4-ethoxyphenyl)-5-methyl-9-(2-methylpropyl)-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione, identified by its CAS No. 921583-03-1, is a structurally complex molecule belonging to the triazolopurine family. Its unique chemical architecture, featuring an ethoxyphenyl group and a methylpropyl side chain, has garnered significant interest in pharmaceutical and biochemical research. This article delves into its properties, potential applications, and relevance to current scientific trends, addressing frequently searched queries such as "triazolopurine derivatives in drug discovery" and "CAS 921583-03-1 solubility and stability."

From a structural perspective, the molecule's core consists of a fused triazole and purine ring system, which is known for its versatility in medicinal chemistry. The presence of the 4-ethoxyphenyl moiety enhances its lipophilicity, potentially improving membrane permeability—a critical factor in drug design. Researchers exploring "bioavailability enhancement strategies" often investigate such modifications. Meanwhile, the 2-methylpropyl substituent may influence binding affinity to target proteins, a topic frequently searched in relation to "structure-activity relationship (SAR) studies."

Recent studies highlight the growing demand for heterocyclic compounds like 3-(4-ethoxyphenyl)-5-methyl-9-(2-methylpropyl)-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione in treating metabolic disorders and inflammatory conditions. Searches for "triazolopurines as kinase inhibitors" or "CAS 921583-03-1 in neurodegenerative research" reflect this trend. The compound’s potential to modulate enzymatic activity aligns with the broader interest in "small molecule therapeutics" and "precision medicine," making it a subject of ongoing preclinical investigations.

In terms of physicochemical properties, CAS No. 921583-03-1 exhibits moderate solubility in organic solvents, a feature relevant to formulations. Queries like "solvent compatibility for triazolopurines" or "921583-03-1 melting point" often arise in industrial contexts. Stability studies suggest that the compound remains intact under standard storage conditions, though its sensitivity to pH variations warrants attention—addressing common concerns such as "compound degradation pathways."

The synthesis of 3-(4-ethoxyphenyl)-5-methyl-9-(2-methylpropyl)-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione typically involves multi-step reactions, including cyclization and functional group transformations. This complexity resonates with searches for "efficient synthetic routes for triazolopurines" and "green chemistry approaches." Innovations in catalytic methods and solvent-free techniques are increasingly applied to optimize its production, reflecting the industry’s shift toward sustainable practices.

Beyond its chemical attributes, the compound’s patent landscape and commercial availability are frequently searched topics. Keywords like "suppliers of CAS 921583-03-1" or "licensing opportunities for triazolopurine derivatives" indicate market interest. Regulatory compliance, particularly in regions with stringent chemical safety laws, is another hotspot, as seen in queries about "REACH registration status" or "GMP synthesis standards."

In conclusion, 3-(4-ethoxyphenyl)-5-methyl-9-(2-methylpropyl)-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione represents a promising candidate for further development, bridging gaps between academic research and industrial application. Its alignment with trending topics like "targeted therapy" and "molecular docking studies" ensures its continued relevance. For researchers and stakeholders, understanding its nuances—from synthesis to scalability—is key to unlocking its full potential.